[3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-yl]methanediol

• IUPAC Name: [3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]methanediol
• InChI: InChI=1S/C9H7N3O5/c13-9(14)8-10-7(11-17-8)5-1-3-6(4-2-5)12(15)16/h1-4,9,13-14H
• InChI Key: PYJFHJFQSWQNOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C(O)O)[N+](=O)[O-]
• Molecular Formula: C9H7N3O5
• Molecular Weight: 237.17 g/mol

Description

“[3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-yl]methanediol”, commonly referred to as NBD-MD, is a heterocyclic compound with the molecular formula C9H7N3O5. It has a molecular weight of 237.17.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7N3O5/c13-9(14)8-10-7(11-17-8)5-1-3-6(4-2-5)12(15)16/h1-4,9,13-14H. This indicates that the compound contains a 1,2,4-oxadiazole ring attached to a 4-nitrophenyl group and a methanediol group.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 124-126°C. The compound is stored at a temperature of 4°C.

Scientific Research Applications

Oxadiazole Derivatives and Their Applications

Oxadiazole derivatives, including the 1,2,4-oxadiazole ring found in [3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-yl]methanediol, have been extensively studied for their diverse pharmacological activities. These compounds exhibit significant antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities. The presence of the oxadiazole ring contributes to their pharmacological activity by facilitating hydrogen bond interactions with biomacromolecules, which is critical for their biological effectiveness (Wang et al., 2022).

Synthetic Applications and Metal-Ion Sensing

The synthetic versatility of oxadiazole derivatives allows for the development of a wide range of fluorescent frameworks and chemosensors. These compounds are particularly useful in the detection of metal ions, owing to their high photoluminescent quantum yield, excellent thermal and chemical stability, and the presence of potential coordination sites (N and O donor atoms). This makes them a prominent choice for developing new metal-ion sensors, which have significant applications in analytical chemistry and environmental monitoring (Sharma et al., 2022).

Biological Significance

The biological activity of heterocyclic systems based on oxadiazoles is well-documented, with 1,3,4-oxadiazole derivatives displaying a vast array of bioactivities. These include antimicrobial, anti-inflammatory, analgetic, antitumor, antitubercular, and antiviral activities. The combination of oxadiazole cores with various heterocycles often leads to a synergistic effect, enhancing their pharmacological potential. This underscores the importance of oxadiazole derivatives as crucial components for the development of new medicinal agents (Lelyukh, 2019).